Dipotassium diazirine-3,3-dicarboxylate

• IUPAC Name: dipotassium;diazirine-3,3-dicarboxylate
• InChI: InChI=1S/C3H2N2O4.2K/c6-1(7)3(2(8)9)4-5-3;;/h(H,6,7)(H,8,9);;/q;2*+1/p-2
• InChI Key: QPTJBYYNWBBNLI-UHFFFAOYSA-L
• Canonical SMILES: C(=O)(C1(N=N1)C(=O)[O-])[O-].[K+].[K+]
• Molecular Formula: C3K2N2O4
• Molecular Weight: 206.24 g/mol

Description

Dipotassium diazirine-3,3-dicarboxylate (DAD) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a photoreactive compound that can be used to label and study biological molecules, such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of Dipotassium diazirine-3,3-dicarboxylate involves the formation of a highly reactive carbene intermediate upon exposure to UV light. This intermediate can react with nearby molecules, forming covalent bonds. In the context of biological molecules, Dipotassium diazirine-3,3-dicarboxylate can be used to label specific amino acid residues or nucleotides, allowing researchers to study the interactions between molecules.
Biochemical and Physiological Effects:
Dipotassium diazirine-3,3-dicarboxylate has been shown to have minimal biochemical and physiological effects on cells and organisms. It is non-toxic and does not interfere with normal cellular processes. However, it is important to note that the use of Dipotassium diazirine-3,3-dicarboxylate in research studies should be carefully controlled to avoid unintended effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Dipotassium diazirine-3,3-dicarboxylate in lab experiments is its specificity. It allows researchers to label and study specific molecules or interactions, providing a high level of precision in their experiments. Additionally, Dipotassium diazirine-3,3-dicarboxylate is relatively easy to synthesize and use in experiments. However, there are some limitations to its use. Dipotassium diazirine-3,3-dicarboxylate requires exposure to UV light to become activated, which can limit its use in certain experiments. Additionally, the labeling process can be time-consuming and may require specialized equipment.

Future Directions

There are numerous future directions for research involving Dipotassium diazirine-3,3-dicarboxylate. One potential area of study is the development of new labeling strategies that do not require UV light activation. Additionally, researchers may explore the use of Dipotassium diazirine-3,3-dicarboxylate in new areas of study, such as the study of RNA-protein interactions. Finally, there may be opportunities to optimize the synthesis and use of Dipotassium diazirine-3,3-dicarboxylate in lab experiments, improving its efficiency and effectiveness.

Scientific Research Applications

Dipotassium diazirine-3,3-dicarboxylate has been widely used in scientific research as a photoaffinity label for the study of biological molecules. It is particularly useful for studying protein-protein interactions and protein-ligand interactions. Dipotassium diazirine-3,3-dicarboxylate can be incorporated into a protein or ligand and then activated by UV light, which covalently links the labeled molecule to its interacting partner. This allows researchers to identify and study the interacting partners of a particular molecule.